Cas no 2138808-38-3 (Butanoic acid, 2-(2-ethylcyclohexylidene)-)

• Product Name: Butanoic acid, 2-(2-ethylcyclohexylidene)-
• CAS No: 2138808-38-3
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 5261116
• Update Time: 2025-07-02

Butanoic acid, 2-(2-ethylcyclohexylidene)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-(2-ethylcyclohexylidene)-

• Inchi： 1S/C12H20O2/c1-3-9-7-5-6-8-11(9)10(4-2)12(13)14/h9H,3-8H2,1-2H3,(H,13,14)
• InChI Key： CZJNFYAJODUHQV-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(=C1CCCCC1CC)CC

Additional information on Butanoic acid, 2-(2-ethylcyclohexylidene)-

Butanoic acid, 2-(2-ethylcyclohexylidene) and its Applications in Modern Chemical Research

Butanoic acid, 2-(2-ethylcyclohexylidene), a compound with the CAS number 2138808-38-3, has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and functional properties. This compound, characterized by its intricate molecular architecture, has opened new avenues for exploration in drug discovery and synthetic chemistry.

The molecular structure of Butanoic acid, 2-(2-ethylcyclohexylidene) consists of a butanoic acid moiety linked to a 2-ethylcyclohexylidene group. This configuration imparts distinct chemical reactivity and biological potential, making it a valuable scaffold for developing novel therapeutic agents. The presence of the cyclohexylidene group introduces steric hindrance and electronic effects that can be leveraged to modulate the compound's interactions with biological targets.

In recent years, there has been a growing interest in exploring the pharmacological properties of Butanoic acid, 2-(2-ethylcyclohexylidene). Research studies have indicated that this compound exhibits promising activities as an intermediate in the synthesis of bioactive molecules. Its ability to undergo various chemical transformations, such as oxidation and reduction reactions, makes it a versatile building block for constructing more complex pharmacophores.

One of the most intriguing aspects of Butanoic acid, 2-(2-ethylcyclohexylidene) is its potential application in the development of anti-inflammatory agents. Preliminary studies have suggested that derivatives of this compound may interact with specific enzymatic pathways involved in inflammation regulation. This finding aligns with the broader trend in medicinal chemistry towards identifying small molecules that can modulate inflammatory responses without significant side effects.

The synthesis of Butanoic acid, 2-(2-ethylcyclohexylidene) has also been optimized to enhance yield and purity, ensuring its suitability for industrial-scale production. Advanced synthetic methodologies, including catalytic hydrogenation and asymmetric synthesis, have been employed to achieve high enantiomeric purity. These advancements are crucial for pharmaceutical applications where the stereochemistry of a compound can significantly influence its biological activity.

The role of computational chemistry in studying Butanoic acid, 2-(2-ethylcyclohexylidene) cannot be overstated. Molecular modeling techniques have been utilized to predict the compound's binding affinity to various biological targets. These simulations provide valuable insights into the interactions between the compound and its potential receptors, aiding in the design of more effective drug candidates.

In addition to its pharmaceutical applications, Butanoic acid, 2-(2-ethylcyclohexylidene) has shown potential in material science. Its unique chemical properties make it a suitable candidate for developing novel polymers and coatings with enhanced durability and functionality. The cyclohexylidene group contributes to the compound's stability and resistance to environmental degradation, making it an attractive option for industrial applications.

The environmental impact of synthesizing and utilizing Butanoic acid, 2-(2-ethylcyclohexylidene) is also a critical consideration. Efforts have been made to develop green chemistry approaches that minimize waste and reduce energy consumption during production. These sustainable practices are essential for ensuring that the compound's benefits are realized without compromising ecological integrity.

The future prospects for research on Butanoic acid, 2-(2-ethylcyclohexylidene) are vast and exciting. Ongoing studies aim to explore its role in treating neurological disorders by targeting specific neurotransmitter systems. The compound's ability to cross the blood-brain barrier suggests that it may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease. Additionally, its antimicrobial properties are being investigated as a possible alternative to conventional antibiotics.

In conclusion, Butanoic acid, 2-(2-ethylcyclohexylidene), with its CAS number 2138808-38-3, represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and diverse applications make it a cornerstone in the development of novel therapeutic agents and functional materials. As research continues to uncover new possibilities for this compound, its impact on science and industry is poised to grow even further.